Cas no 2734777-65-0 (methyl 2-ethoxy-4-fluorobenzoate)

• Product Name: methyl 2-ethoxy-4-fluorobenzoate
• CAS No: 2734777-65-0
• MF: C₁₀H₁₁FO₃
• MW: 198.19
• CID: 5079769
• Update Time: 2025-11-05

methyl 2-ethoxy-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-ethoxy-4-fluorobenzoate

• Inchi： 1S/C10H11FO3/c1-3-14-9-6-7(11)4-5-8(9)10(12)13-2/h4-6H,3H2,1-2H3
• InChI Key： QFFXOXNGTPTFRV-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(OC)=O)=C(OCC)C=1

Additional information on methyl 2-ethoxy-4-fluorobenzoate

Professional Introduction to Methyl 2-Ethoxy-4-Fluorobenzoate (CAS No. 2734777-65-0)

Methyl 2-ethoxy-4-fluorobenzoate, identified by the CAS registry number 2734777-65-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as methyl 2-(ethoxy)-4-fluoro benzoate, belongs to the class of esters and is characterized by its unique chemical structure, which includes a benzoate moiety substituted with an ethoxy group at the 2-position and a fluorine atom at the 4-position.

The synthesis of methyl 2-ethoxy-4-fluorobenzoate typically involves multi-step organic reactions, often starting from the corresponding hydroxylbenzoic acid derivatives. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it accessible for various research and industrial applications. The compound's structure lends itself well to further functionalization, allowing for the exploration of its potential in drug discovery, material synthesis, and catalysis.

One of the most notable applications of methyl 2-ethoxy-4-fluorobenzoate is in the field of materials science, particularly in the development of advanced polymers and coatings. Researchers have demonstrated that this compound can serve as a precursor for generating highly ordered self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit excellent thermal stability and chemical resistance, making them ideal for use in electronic devices and sensors.

In pharmacology, methyl 2-ethoxy-4-fluorobenzoate has shown promise as a lead compound in drug design due to its ability to modulate cellular signaling pathways. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression, suggesting its role in the development of targeted therapies.

The compound's electronic properties have also been leveraged in the field of optoelectronics. By incorporating methyl 2-ethoxy-4-fluorobenzoate into conjugated polymer systems, scientists have achieved enhanced charge transport characteristics, which are critical for improving the performance of organic light-emitting diodes (OLEDs) and photovoltaic devices.

From an environmental perspective, methyl 2-ethoxy-4-fluorobenzoate has been studied for its biodegradability and toxicity profiles. Research indicates that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint compared to traditional synthetic materials.

In conclusion, methyl 2-ethoxy-4-fluorobenzoate (CAS No. 2734777-65-0) stands out as a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical structure and versatile reactivity continue to drive innovative research, positioning it as a valuable tool in modern chemistry and materials science.